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GUTTIFERONE B GUTTIFERONE B
Brand Name: Vulcanchem
CAS No.: 147687-35-2
VCID: VC0115166
InChI: InChI=1S/C43H58O6/c1-27(2)13-11-15-30(7)17-19-33-26-42(23-22-31(8)16-12-14-28(3)4)38(47)36(37(46)32-18-20-34(44)35(45)25-32)39(48)43(40(42)49,41(33,9)10)24-21-29(5)6/h13-14,17-18,20-22,25,33,44-46H,11-12,15-16,19,23-24,26H2,1-10H3/b30-17+,31-22+,37-36?/t33-,42+,43-/m1/s1
SMILES: CC(=CCCC(=CCC1CC2(C(=O)C(=C(C3=CC(=C(C=C3)O)O)O)C(=O)C(C2=O)(C1(C)C)CC=C(C)C)CC=C(C)CCC=C(C)C)C)C
Molecular Formula: C43H58O6
Molecular Weight: 670.931

GUTTIFERONE B

CAS No.: 147687-35-2

Main Products

VCID: VC0115166

Molecular Formula: C43H58O6

Molecular Weight: 670.931

GUTTIFERONE B - 147687-35-2

CAS No. 147687-35-2
Product Name GUTTIFERONE B
Molecular Formula C43H58O6
Molecular Weight 670.931
IUPAC Name (1R,5S,7R)-3-[(3,4-dihydroxyphenyl)-hydroxymethylidene]-1,7-bis[(2E)-3,7-dimethylocta-2,6-dienyl]-6,6-dimethyl-5-(3-methylbut-2-enyl)bicyclo[3.3.1]nonane-2,4,9-trione
Standard InChI InChI=1S/C43H58O6/c1-27(2)13-11-15-30(7)17-19-33-26-42(23-22-31(8)16-12-14-28(3)4)38(47)36(37(46)32-18-20-34(44)35(45)25-32)39(48)43(40(42)49,41(33,9)10)24-21-29(5)6/h13-14,17-18,20-22,25,33,44-46H,11-12,15-16,19,23-24,26H2,1-10H3/b30-17+,31-22+,37-36?/t33-,42+,43-/m1/s1
Standard InChIKey AWADGPGGHLGLFD-FCOZMSKQSA-N
SMILES CC(=CCCC(=CCC1CC2(C(=O)C(=C(C3=CC(=C(C=C3)O)O)O)C(=O)C(C2=O)(C1(C)C)CC=C(C)C)CC=C(C)CCC=C(C)C)C)C
Synonyms GUTTIFERONE B
Last Modified Aug 20 2021
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